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Compound of Interest

Compound Name: MMP-2 Inhibitor |

Cat. No.: B076553

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of MMP-2 Inhibitor | (CAS No. 10335-69-0), a
compound used in vital research into cancer, neuroscience, and other areas of cellular biology.

MMP-2 Inhibitor I, while not classified as a hazardous substance under the Globally
Harmonized System (GHS), requires careful and responsible disposal to prevent environmental
contamination and ensure a safe laboratory environment. Adherence to proper disposal
protocols is a critical component of the research workflow.

Summary of Key Disposal and Safety Information

The following table summarizes crucial quantitative data and safety information for MMP-2
Inhibitor I.
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Parameter Value Source
CAS Number 10335-69-0 Santa Cruz Biotechnology
GHS Hazard Classification Not classified as hazardous Santa Cruz Biotechnology

Personal Protective Equipment  Standard laboratory attire (lab General Laboratory Best

(PPE) coat, gloves, safety glasses) Practices
Primary Disposal Route Chemical Waste Collection University EHS Guidelines
Do not allow to enter sewers, Cayman Chemical SDS (for

Prohibited Disposal Routes o
surface, or ground water similar compound)

Step-by-Step Disposal Protocol for MMP-2 Inhibitor |

This section outlines the procedural, step-by-step guidance for the disposal of MMP-2 Inhibitor
I in various forms.

Disposal of Unused or Expired Solid MMP-2 Inhibitor |

Unused or expired solid MMP-2 Inhibitor | should be disposed of as solid chemical waste.

o Container Preparation: Ensure the original container is securely sealed. If the original
container is compromised, transfer the solid waste to a new, clean, and compatible container
suitable for solid chemical waste.

o Labeling: The container must be clearly labeled with the words "Chemical Waste," the full
chemical name ("MMP-2 Inhibitor I"), the CAS number (10335-69-0), and the approximate
quantity.

e Segregation: Store the labeled container in a designated chemical waste accumulation area,
segregated from incompatible materials.

o Waste Pickup: Arrange for the collection of the chemical waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

Disposal of Solutions Containing MMP-2 Inhibitor |
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Solutions containing MMP-2 Inhibitor I, including experimental residues and stock solutions,
must be disposed of as liquid chemical waste.

» Waste Collection: Collect all liquid waste containing MMP-2 Inhibitor | in a dedicated, leak-
proof, and chemically compatible container. Do not mix with other waste streams unless
explicitly permitted by your institution's EHS guidelines.

o Labeling: Clearly label the liquid waste container with "Chemical Waste," the names of all
chemical constituents (including the solvent and MMP-2 Inhibitor 1), their approximate
concentrations, and the appropriate hazard warnings for the solvent used.

o Storage: Keep the waste container tightly sealed when not in use and store it in a designated
secondary containment bin within a chemical fume hood or a well-ventilated waste
accumulation area.

o Disposal Request: Once the container is full or ready for disposal, submit a chemical waste
pickup request to your institution's EHS office.

Disposal of Empty MMP-2 Inhibitor | Containers

Empty containers that once held MMP-2 Inhibitor | should be managed to prevent chemical
residue from entering the regular waste stream.

o Decontamination: If possible and safe to do so, rinse the empty container three times with a
suitable solvent (e.g., ethanol or acetone).

e Rinsate Collection: The solvent rinsate must be collected and disposed of as liquid chemical
waste, following the procedure outlined in the section above.

» Container Disposal: Once triple-rinsed, deface or remove the original label to prevent
misidentification. The clean, empty container can then typically be disposed of in the regular
laboratory glass or plastic recycling, in accordance with institutional policies.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of MMP-2
Inhibitor I.
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Caption: Disposal workflow for MMP-2 Inhibitor I.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
MMP-2 Inhibitor I, fostering a secure and responsible laboratory environment. Always consult
your institution's specific Environmental Health and Safety guidelines for any additional
requirements.

 To cite this document: BenchChem. [Proper Disposal of MMP-2 Inhibitor I: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076553#mmp-2-inhibitor-i-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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